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Compound of Interest

Compound Name: D-Propargylglycine

Cat. No.: B555527 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of D-Propargylglycine, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals are advised to adhere to these procedural guidelines to mitigate risks associated

with the handling and disposal of this compound.

D-Propargylglycine is a water-soluble, solid amino acid derivative that is classified as a skin,

eye, and respiratory irritant.[1][2][3] While some general guidelines permit the disposal of non-

hazardous amino acids down the sanitary sewer, the irritant nature of D-Propargylglycine
necessitates a more cautious approach.[2][4][5] Adherence to local, regional, and national

hazardous waste regulations is mandatory.[3]

Summary of Physical and Chemical Properties
For easy reference, the key quantitative data for D-Propargylglycine is summarized in the

table below.

Property Value

Molecular Formula C₅H₇NO₂

Molecular Weight 113.11 g/mol

Appearance White solid

Solubility Water soluble
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Personal Protective Equipment (PPE)
Before handling D-Propargylglycine, all personnel must be equipped with the following

personal protective equipment to prevent skin and eye contact, and inhalation of dust particles:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. For larger quantities or in situations

where dust may be generated, a NIOSH-approved respirator is recommended.[3][5]

Step-by-Step Disposal Procedures
The appropriate disposal method for D-Propargylglycine depends on the quantity of waste.

Disposal of Small Quantities (less than 5 grams)
For trace amounts or very small quantities of D-Propargylglycine, the following procedure is

recommended:

Collection: Carefully sweep up any solid D-Propargylglycine, avoiding dust generation.[5]

Place the solid waste into a designated, clearly labeled hazardous waste container.

Dissolution: In a fume hood, dissolve the solid D-Propargylglycine in a large volume of

water.

Neutralization: Check the pH of the solution. If it is not within the neutral range (pH 6-8),

adjust it using a dilute acid or base as appropriate.

Final Disposal: With approval from your institution's Environmental Health and Safety (EHS)

office, this neutralized, dilute aqueous solution may be suitable for drain disposal.[1][4]

Always run copious amounts of water down the drain before, during, and after disposal.

Disposal of Large Quantities (5 grams or more)
Larger quantities of D-Propargylglycine must be disposed of as hazardous chemical waste.
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Containment: Ensure the D-Propargylglycine waste is in a sealed, clearly labeled, and

appropriate waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name ("D-Propargylglycine"), the quantity, and the date of accumulation.

Storage: Store the waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

Collection: Arrange for collection by your institution's certified hazardous waste disposal

service.

Disposal of Contaminated Materials
Any materials, such as weighing paper, pipette tips, or paper towels, that come into contact

with D-Propargylglycine should be considered contaminated.

Collection: Place all contaminated solid waste into a designated hazardous waste bag or

container.

Disposal: Dispose of the container as solid hazardous waste through your institution's EHS-

approved disposal stream.

Empty containers of D-Propargylglycine should be triple-rinsed with water. The rinsate should

be collected and disposed of as hazardous aqueous waste. Once decontaminated, the empty

container can typically be discarded in the regular trash or recycling, depending on institutional

policies.

Emergency Procedures
In the event of a spill, the following steps should be taken:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation to the area.
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Contain: For a solid spill, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal. For a liquid spill, absorb it with an inert material

(e.g., vermiculite, sand) and place the absorbent material into a sealed container for

disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the spill to your laboratory supervisor and your institution's EHS office.

Logical Flow for D-Propargylglycine Disposal
The following diagram outlines the decision-making process for the proper disposal of D-
Propargylglycine.
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Caption: Decision workflow for the disposal of D-Propargylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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